BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for In Vitro
Assays Using S-2 Methanandamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: S-2 Methanandamide
Cat. No.: B1499446
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of S-2 Methanandamide,
a potent and metabolically stable synthetic cannabinoid receptor agonist, in various in vitro
assays. Detailed protocols for key experiments are provided to facilitate the characterization of
its pharmacological properties and investigation of its effects on cellular signaling pathways.

Introduction

S-2 Methanandamide, also known as (S)-(+)-Arachidonyl-2'-Hydroxy-1'-Propylamide, is a
chiral analog of the endocannabinoid anandamide. It exhibits high affinity and efficacy as a
cannabinoid receptor 1 (CB1) agonist.[1][2] Its resistance to enzymatic degradation by fatty
acid amide hydrolase (FAAH) makes it a more stable tool for in vitro studies compared to
anandamide.[3] S-2 Methanandamide is valuable for investigating the physiological and
pathophysiological roles of the endocannabinoid system, particularly in the context of the
central nervous system and cancer biology.

Physicochemical Properties and Storage
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Property Value Reference
CAS Number 157182-48-4 [2]
Molecular Formula C23H39NO2 [2]
Molecular Weight 361.6 g/mol [2]
Purity =298% [2]
Formulation A solution in ethanol [2]
Storage Store at -20°C [4]
Solubility >100 mg/mL in Ethanol, >30 2]

mg/mL in DMSO

Quantitative Data Summary

The following tables summarize the known quantitative data for S-2 Methanandamide and its

related compound (R)-(+)-Methanandamide in various in vitro assays.

Table 1: Receptor Binding and Functional Activity of S-2 Methanandamide

CelllTissue
Assay Receptor Parameter Value Reference
Type
Receptor -
o CB1 Not specified Ki 26 nM [3]
Binding
Functional - Murine Vas
Not specified ICso0 47 nM [3]
Assay Deferens

Table 2: Anti-proliferative Activity of (R)-(+)-Methanandamide
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Cancer

Cell Line Assay Parameter Value Reference
Type
Breast . _
EFM-19 Proliferation ICso 0.8 uM [2]
Cancer
Dose-
Prostate o
PC-3 Viability dependent [5]
Cancer
decrease

Signaling Pathways

Activation of the CB1 receptor by S-2 Methanandamide initiates a cascade of intracellular
signaling events primarily through the coupling to inhibitory G proteins (Gai/0).[6][7] This leads
to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (CAMP)
levels.[6][7] Downstream of this, S-2 Methanandamide can modulate the activity of mitogen-
activated protein kinase (MAPK) pathways, such as the extracellular signal-regulated kinase
(ERK) pathway.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1499446?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

